1-(4-Iodo-6-methylpyridin-2-YL)ethanone

• CAS No.: 1393532-96-1
• Molecular Formula: C8H8INO
• Molecular Weight: 261.06 g/mol
• IUPAC Name: 1-(4-iodo-6-methylpyridin-2-yl)ethanone
• InChI: InChI=1S/C8H8INO/c1-5-3-7(9)4-8(10-5)6(2)11/h3-4H,1-2H3
• InChI Key: PSHUBIWIIKEKJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=N1)C(=O)C)I

Description

1-(4-Iodo-6-methylpyridin-2-yl)ethanone is a halogenated pyridine derivative featuring an acetyl group (ethanone) attached to the pyridine ring at position 2, with iodine and methyl substituents at positions 4 and 6, respectively. The iodine atom introduces significant electronic and steric effects, making this compound a valuable intermediate in medicinal chemistry and materials science. Its molecular formula is C₈H₈INO, with a molecular weight of 275.06 g/mol.

Preparation Methods

The synthesis of 1-(4-Iodo-6-methylpyridin-2-YL)ethanone typically involves the iodination of 6-methylpyridin-2-yl ethanone. One common method includes the use of iodine and a suitable oxidizing agent to introduce the iodo group at the desired position on the pyridine ring. The reaction is usually carried out under controlled conditions to ensure the selective iodination of the compound .

Industrial production methods may involve more scalable processes, such as continuous flow iodination, which allows for better control over reaction parameters and yields. These methods are designed to produce the compound in larger quantities while maintaining high purity and consistency.

Chemical Reactions Analysis

1-(4-Iodo-6-methylpyridin-2-YL)ethanone undergoes various types of chemical reactions, including:

Substitution Reactions: The iodo group can be replaced by other nucleophiles through substitution reactions. Common reagents for these reactions include organometallic compounds and halide salts.

Oxidation and Reduction: The ethanone group can undergo oxidation to form carboxylic acids or reduction to form alcohols. Typical reagents for these reactions include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride.

Coupling Reactions: The compound can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form more complex molecules.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield a variety of derivatives with different functional groups replacing the iodo group.

Scientific Research Applications

1-(4-Iodo-6-methylpyridin-2-YL)ethanone has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules

Biology: The compound can be used in the development of biologically active molecules, such as pharmaceuticals and agrochemicals.

Medicine: Research into the compound’s potential therapeutic applications includes its use as an intermediate in the synthesis of drugs targeting specific biological pathways.

Industry: In industrial settings, the compound can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(4-Iodo-6-methylpyridin-2-YL)ethanone depends on its specific application. In biological systems, the compound may interact with molecular targets such as enzymes or receptors, modulating their activity. The iodo group can enhance the compound’s binding affinity to certain targets, while the ethanone group can participate in hydrogen bonding and other interactions .

Comparison with Similar Compounds

Table 1: Structural Comparison of Pyridine-Based Ethanones

Compound Name	Substituents (Pyridine Positions)	Molecular Formula	Key Properties/Applications	Reference ID
1-(4-Iodo-6-methylpyridin-2-yl)ethanone	4-Iodo, 6-methyl, 2-ethanone	C₈H₈INO	Halogenated intermediate for drug design	Inferred
1-(2-Methoxy-5-methylpyridin-3-yl)ethanone	2-Methoxy, 5-methyl, 3-ethanone	C₉H₁₁NO₂	Potential precursor for fluorescence probes
1-(6-Methylpyridin-3-yl)-2-(4-(methylsulfonyl)phenyl)ethanone	6-Methyl, 3-ethanone; 4-(methylsulfonyl)phenyl	C₁₅H₁₅NO₃S	Anti-inflammatory or kinase inhibitor candidate
1-(Pyridin-3-yl)-2-(p-tolyl)ethanone	3-Ethanone; p-tolyl substituent	C₁₄H₁₃NO	Intermediate in heterocyclic drug synthesis
1-(5-Bromo-2,4-dimethoxyphenyl)ethanone	Bromo, dimethoxy substituents	C₁₀H₁₁BrO₃	Halogenated aromatic ketone for agrochemicals

Key Observations :

Substituent Effects: Halogens (I, Br, Cl): The iodine substituent in 1-(4-Iodo-6-methylpyridin-2-yl)ethanone confers stronger electron-withdrawing effects compared to bromo or chloro analogues (e.g., 1-(5-Bromo-2,4-dimethoxyphenyl)ethanone or o-chloroacetophenone ). This enhances electrophilic reactivity, making it suitable for nucleophilic aromatic substitution or cross-coupling reactions. Methyl vs. Methoxy: Methyl groups (e.g., at position 6 in the target compound) provide steric hindrance without significant electronic perturbation, whereas methoxy groups (e.g., in JWH-250 derivatives ) increase electron density on the ring, altering reaction pathways.

Biological Relevance: Sulfonyl-containing derivatives (e.g., 1-(6-Methylpyridin-3-yl)-2-(4-(methylsulfonyl)phenyl)ethanone ) exhibit enhanced binding to enzymes like cyclooxygenase-2 (COX-2) due to sulfone’s polarity and hydrogen-bonding capacity. In contrast, the iodine in the target compound may improve pharmacokinetic properties (e.g., membrane permeability) .

Synthetic Utility: The iodine atom in 1-(4-Iodo-6-methylpyridin-2-yl)ethanone allows for further functionalization via metal-catalyzed reactions (e.g., palladium-mediated couplings), a feature less feasible in non-halogenated analogues like 1-(pyridin-3-yl)-2-(p-tolyl)ethanone .

Analytical Characterization

Gas chromatography–Fourier transform infrared spectroscopy (GC-FTIR) has been employed to distinguish structurally similar ethanones (e.g., JWH-250 and JWH-302 ). For 1-(4-Iodo-6-methylpyridin-2-yl)ethanone, FTIR would highlight the C=O stretch (~1700 cm⁻¹) and C-I vibration (~500 cm⁻¹), enabling differentiation from methoxy or sulfonyl analogues .

Pharmacological Potential

While direct studies on the target compound are absent, structurally related ethanones demonstrate diverse bioactivities:

• Anticancer : Spiro-fused pyridine derivatives (e.g., compound 43A in ) show cytotoxicity via kinase inhibition .
• Neuropharmacology: Indoloquinoxaline ethanones (e.g., A12 in ) exhibit CNS activity, suggesting the iodine-substituted variant may interact with neurotransmitter receptors .